Cas no 97872-22-5 (2-(1,2-benzoxazol-3-yl)-2-bromo-N-(2-phenylpropan-2-yl)acetamide)

• Product name: 2-(1,2-benzoxazol-3-yl)-2-bromo-N-(2-phenylpropan-2-yl)acetamide
• CAS No: 97872-22-5
• MF: C₁₈H₁₇BrN₂O₂
• MW: 373.2438
• CID: 1989681
• PubChem ID: 176683

2-(1,2-benzoxazol-3-yl)-2-bromo-N-(2-phenylpropan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-2-bromo-N-(2-phenylpropan-2-yl)acetamide
• 1,2-Benzisoxazole-3-acetamide, alpha-bromo-N-(1-methyl-1-phenylethyl)-
• 97872-22-5
• DTXSID10913596
• 2-(1,2-Benzoxazol-3-yl)-2-bromo-N-(2-phenylpropan-2-yl)ethanimidic acid

• Inchi： InChI=1S/C18H17BrN2O2/c1-18(2,12-8-4-3-5-9-12)20-17(22)15(19)16-13-10-6-7-11-14(13)23-21-16/h3-11,15H,1-2H3,(H,20,22)
• InChI Key： AIDQDUILIPQKKZ-UHFFFAOYSA-N
• SMILES： CC(C)(C1=CC=CC=C1)NC(=O)C(C2=NOC3=CC=CC=C32)Br

Computed Properties

• Exact Mass: 372.047
• Monoisotopic Mass: 372.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų
• XLogP3: 3.9

Experimental Properties

• Density: 1.417
• Boiling Point: 546.5°C at 760 mmHg
• Flash Point: 284.3°C
• Refractive Index: 1.627